Nonylphenol formaldehyde

• CAS RN: 155575-92-1
• Molecular Formula: C16H26O2
• Molecular Weight: 250.38 g/mol
• IUPAC Name: formaldehyde;4-nonylphenol
• InChI: InChI=1S/C15H24O.CH2O/c1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14;1-2/h10-13,16H,2-9H2,1H3;1H2
• InChI Key: BXCCKEJWQJEUMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)O.C=O
• Related CAS: 31605-35-3

Description

Nonylphenol formaldehyde is a useful research compound. Its molecular formula is C16H26O2 and its molecular weight is 250.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

800 Parts of nonylphenol, 98.2 part of paraformaldehyde and 10.9 parts of oxalic acid are charged into a reactor equipped for heating, stirring, reflux, distillation and vacuum. The reactor contents are heated under reflux to 100° C. and held for 4 hours until the refractive index of the vessel contents have reached a maximum. After this time the reactor is converted for distillation and the pressure in the reactor reduced to 100 torr over 1 hour. At the same time the temperature of the vessel contents is allowed to rise to 130° C. During this time about 58 parts of water are collected in the receiver. The vessel is then discharged to yield 851 parts of nonylphenol-formaldehyde resin.

Synthesis routes and methods II

Procedure details

119 g of xylene are added to 440 g of nonylphenol, and 60 g of paraformaldehyde are metered in at 40° C. Thereafter 1.5 g of dodecylbenzenesulfonic acid are added at 35° C., after which an exothermic condensation begins. The reaction temperature is kept at 65°-70° C. for 3 hours by cooling. The mixture is then heated at 90° C. for 2 hours. In order to complete the reaction, the mixture is refluxed for 4 hours at 95°14 100° C. Thereafter, the water of reaction is distilled off, and removal of water is completed by azeotropic distillation with xylene for 6 hours. After the mixture has cooled, the nonylphenol/formaldehyde resins is obtained as the 75-80% strength solution in xylene, having a medium viscosity. This is Example b1 in the table below.